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Compound of Interest

(1-Methylhexyllammonium
Compound Name:
Sulphate

Cat. No.: B12349367

An In-depth Technical Guide on the Safety of (1-Methylhexyl)ammonium sulphate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and
should not be used for emergency response. Always refer to the official SDS provided by the
manufacturer for complete and up-to-date safety information.

Chemical Identification and Physical Properties

(1-Methylhexyl)ammonium sulphate, also known as 2-aminoheptane sulfate, is the sulphate
salt of the aliphatic amine 2-aminoheptane. It is classified as a sympathomimetic agent due to
its vasoconstrictor and stimulant properties.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name (1-Methylhexyl)ammonium sulphate

2-Aminoheptane sulfate, Tuaminoheptane

Synenyms sulfate

CAS Number 3595-14-0, 6411-75-2 (sulfate 2:1)[1]
Molecular Formula C14H36N204S[2]

Molecular Weight 328.51 g/mol [2]

Chemical Structure Bis((1-methylhexyl)ammonium) sulphate

Table 2: Physical and Chemical Properties of (1-Methylhexyl)ammonium sulphate

Property Value Source
Melting Point 289-291°C [2]
Appearance Data not available

Solubility Data not available

Table 3: Physical and Chemical Properties of 2-Aminoheptane (Base)

Property Value Source
Molecular Formula C7Hw7N [1]
Molecular Weight 115.22 g/mol [1]
Boiling Point 142-144 °C

Density 0.766 g/mL at 25 °C

Flash Point 54.4 °C [2]
Refractive Index n20/D 1.418
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Toxicological Profile

The toxicological data for (1-Methylhexyl)ammonium sulphate is limited. The safety profile is
often inferred from data on the free base, 2-aminoheptane, and other related alkylamines.

Table 4. Summary of Toxicological Hazards

Hazard Classification and Statements
Acute Oral Toxicity Category 4 (Harmful if swallowed)

Acute Dermal Toxicity Category 4 (Harmful in contact with skin)
Acute Inhalation Toxicity Category 4 (Harmful if inhaled)

) ) o Category 1B (Causes severe skin burns and
Skin Corrosion/Irritation
eye damage)

Serious Eye Damage/Irritation Category 1 (Causes serious eye damage)

Specific Target Organ Toxicity (Single Exposure)  Category 3 (May cause respiratory irritation)

Hazard classifications are based on the free base, 2-aminoheptane.

Mechanism of Action and Signaling Pathways

2-Aminoheptane, the active component of (1-Methylhexyl)ammonium sulphate, is a
sympathomimetic agent. Its primary mechanism of action involves increasing the levels of
norepinephrine at the synaptic cleft, leading to vasoconstriction and central nervous system
stimulation[3]. This can occur through two main pathways:

« Inhibition of Norepinephrine Reuptake: The compound blocks the norepinephrine transporter
(NET), preventing the reuptake of norepinephrine from the synapse into the presynaptic
neuron.

o Promotion of Norepinephrine Release: It acts as a releasing agent, triggering the release of
norepinephrine from presynaptic vesicles.
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The increased concentration of norepinephrine in the synapse leads to enhanced activation of
adrenergic receptors on the postsynaptic neuron, resulting in the observed physiological
effects.

Simplified Mechanism of Sympathomimetic Action
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Mechanism of Action of (1-Methylhexyl)amine

Experimental Protocols

Standardized protocols are used to assess the safety and toxicity of chemical substances. The
following are examples of relevant OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause irreversible skin damage.
Methodology:
o Animal Model: A single albino rabbit is typically used for the initial test.

o Test Substance Application: 0.5 g of the solid substance is applied to a small patch of shaved
skin (approx. 6 cm?).

o Exposure: The test patch is covered with a gauze dressing for a 4-hour exposure period.
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o Observation: After removal of the patch, the skin is examined for signs of erythema (redness)
and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and daily
thereafter for up to 14 days.

e Scoring: The severity of skin reactions is graded numerically.

e Confirmation: If no corrosive effect is observed in the initial animal, the test is confirmed
using two additional animals.

Workflow for OECD 404 Dermal Irritation Test

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is used to estimate the acute oral toxicity of a substance.
Methodology:
o Animal Model: The test is typically conducted on rats.

o Dosing: A stepwise procedure is used with a group of 3 animals per step. The starting dose
is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

o Administration: The substance is administered orally by gavage.

» Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.

o Stepwise Procedure: The outcome of the first group determines the dose for the next group
(if necessary). The test is stopped when a confident classification of the substance's toxicity
can be made.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: OECD 423 Acute Oral Toxicity
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Workflow for OECD 423 Oral Toxicity Test

In Vitro Cytotoxicity Assays

These assays are used to assess the toxicity of a substance on cultured cells. A common
method is the MEM Elution test.

Methodology:

o Sample Preparation: The test material is extracted using a suitable solvent to create an

eluate.

o Cell Culture: A suitable cell line (e.qg., fibroblasts) is cultured in Minimum Essential Medium
(MEM).
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o Exposure: The cultured cells are exposed to the eluate for a defined period (e.g., 24-72
hours).

o Evaluation: Cell viability and morphology are assessed using methods like MTT assay or
microscopic examination.

« Interpretation: The results are compared to control groups to determine the cytotoxic
potential of the eluate.

Safety and Handling

Engineering Controls:

e Use in a well-ventilated area, preferably under a chemical fume hood.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge.

First Aid Measures:

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If conscious, give 2-4 cupfuls of water. Seek immediate
medical attention.
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Conclusion

(1-Methylhexyl)ammonium sulphate is a sympathomimetic amine salt with potential for
significant toxicity. It is corrosive to skin and eyes and harmful if ingested, inhaled, or absorbed
through the skin. Its mechanism of action is related to the disruption of norepinephrine
signaling. All handling should be performed with appropriate engineering controls and personal
protective equipment in place. The toxicological assessment of this and similar compounds
relies on standardized in vivo and in vitro experimental protocols to ensure safety and proper
hazard classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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